2-[4-(dimethylsulfamoyl)benzamido]-5-phenylthiophene-3-carboxamide

• IUPAC Name: 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C20H19N3O4S2/c1-23(2)29(26,27)15-10-8-14(9-11-15)19(25)22-20-16(18(21)24)12-17(28-20)13-6-4-3-5-7-13/h3-12H,1-2H3,(H2,21,24)(H,22,25)
• InChI Key: KTLWLEBYFGCAMP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C=C(S2)C3=CC=CC=C3)C(=O)N
• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol
• CAS No.: 941975-04-8

Description

This compound is a complex organic molecule that contains several functional groups. It has a thiophene ring, which is a five-membered aromatic ring with a sulfur atom. It also contains a benzamido group and a sulfamoyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information or literature sources, it’s difficult to propose a detailed synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings (thiophene and phenyl) would contribute to the compound’s stability. The amide and sulfamoyl groups could participate in hydrogen bonding, which could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The types of chemical reactions this compound could undergo would depend on its functional groups. For example, the amide group could undergo hydrolysis, and the thiophene ring could potentially undergo electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of polar groups like the amide and sulfamoyl could increase the compound’s solubility in polar solvents.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research. Future work could explore the synthesis, characterization, and potential applications of this compound.